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Abstract

This document provides a comprehensive guide for the preparation of AZ191 stock solutions
for use in various experimental settings. AZ191 is a potent and selective inhibitor of dual-
specificity tyrosine-phosphorylation-regulated kinase 1B (DYRK1B), a kinase implicated in
cancer and other proliferative disorders.[1][2][3] Accurate preparation of AZ191 stock solutions
Is critical for obtaining reliable and reproducible experimental results. This guide outlines the
necessary materials, step-by-step protocols for dissolution, and recommendations for storage
to ensure the stability and integrity of the compound.

Introduction to AZ191

AZ191 is a small molecule inhibitor that demonstrates high selectivity for DYRK1B, with an
IC50 value of 17 nM in cell-free assays.[1][4] Its selectivity for DYRK1B is approximately 5-fold
and 110-fold greater than for DYRK1A and DYRK2, respectively.[1][3] By inhibiting DYRK1B,
AZ191 can modulate cell cycle progression.[1] Research has shown that AZ191 can inhibit the
phosphorylation of Cyclin D1 at threonine 286, which is a key regulatory step in the G1/S
phase transition of the cell cycle.[2][5] Furthermore, AZ191 has been observed to strongly
inhibit the levels of cell-cycle regulators p21Cipl and p27Kipl.[1] These characteristics make
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AZ191 a valuable tool for studying the biological functions of DYRK1B and for preclinical
investigations into its therapeutic potential.

AZ191 Chemical and Physical Properties

A summary of the key chemical and physical properties of AZ191 is provided in the table

below.
Property Value Reference
Molecular Formula C24H27N70O [1][6]
Molecular Weight 429.52 g/mol [11[7]
CAS Number 1594092-37-1 [11[7]
Appearance Crystalline solid [6]
Purity >98% [7]
Solubility of AZ191

The solubility of AZ191 in common laboratory solvents is crucial for the preparation of stock
solutions. It is highly soluble in Dimethyl Sulfoxide (DMSQO) and has moderate solubility in
ethanol. AZ191 is considered insoluble in water.[1] It is important to use fresh, anhydrous
DMSO as moisture can reduce the solubility of the compound.[1]

Maximum Maximum
Solvent Concentration Concentration Reference

(mM) (mg/mL)
DMSO 100 - 200.22 42.95 - 86 [1][7]
Ethanol 20 8.59 [7]
Water Insoluble Insoluble [1]
DMF - 2 [6]
Ethanol:PBS (pH 7.2)

0.5 [6]

(1:2)
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Note: The molecular weight used for calculations in this table is 429.52 g/mol . Batch-specific
molecular weights may vary slightly.[7]

Experimental Protocols
Preparation of a 10 mM AZ191 Stock Solution in DMSO

This protocol describes the preparation of a 10 mM stock solution of AZ191 in DMSO, a
commonly used concentration for in vitro experiments.

Materials:

e AZ191 powder

Anhydrous Dimethyl Sulfoxide (DMSO)

Microcentrifuge tubes or vials

Vortex mixer

Calibrated pipettes
Procedure:
o Calculate the required mass of AZ191.

o To prepare 1 mL of a 10 mM stock solution, you will need 4.295 mg of AZ191 (Mass =
Molarity x Volume x Molecular Weight).

e Weigh the AZ191 powder:

o Carefully weigh out the calculated amount of AZ191 powder and place it in a sterile
microcentrifuge tube or vial.

e Add DMSO:

o Add the desired volume of anhydrous DMSO to the tube containing the AZ191 powder.
For a 10 mM solution, add 1 mL of DMSO for every 4.295 mg of AZ191.
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e Dissolve the compound:

o Vortex the solution until the AZ191 powder is completely dissolved. Gentle warming or
sonication may be used to aid dissolution if necessary.[4] Visually inspect the solution to
ensure there are no visible particles.

 Aliquot and store:

o Aliquot the stock solution into smaller, single-use volumes to avoid repeated freeze-thaw
cycles.

o Store the aliquots at -20°C or -80°C.

Storage and Stability of Stock Solutions

Proper storage is essential to maintain the activity of the AZ191 stock solution.

Storage Condition Duration Reference
-20°C in solvent 1 month - 1 year [1][4]
-80°C in solvent 1-2years [1114]
-20°C as powder 3 years [1][8]

To prevent degradation, it is highly recommended to aliquot the stock solution into volumes
suitable for individual experiments, thus minimizing the number of freeze-thaw cycles.[1][4]

Visualizations
AZ191 Mechanism of Action: DYRK1B Signaling
Pathway
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Caption: AZ191 inhibits DYRK1B, affecting cell cycle regulators.

Experimental Workflow: AZ191 Stock Solution
Preparation
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Caption: Workflow for preparing AZ191 stock solutions.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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